Cas no 2227760-47-4 ((2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol)

• Product Name: (2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol
• CAS No: 2227760-47-4
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5780625
• PubChem ID: 165615181
• Update Time: 2023-11-15

(2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227760-47-4
• EN300-1800789
• (2S)-4-(2-fluoro-5-nitrophenyl)butan-2-ol

• Inchi： 1S/C10H12FNO3/c1-7(13)2-3-8-6-9(12(14)15)4-5-10(8)11/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： OCRRQTWVYRHOTP-ZETCQYMHSA-N
• SMILES： FC1=CC=C(C=C1CC[C@H](C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų